![molecular formula C22H18O6 B3159969 5-{[(4-methylbenzoyl)oxy]methyl}-4-oxo-4H-pyran-2-yl 4-methylbenzenecarboxylate CAS No. 865659-02-5](/img/structure/B3159969.png)
5-{[(4-methylbenzoyl)oxy]methyl}-4-oxo-4H-pyran-2-yl 4-methylbenzenecarboxylate
Overview
Description
Scientific Research Applications
Organometallic Chemistry of Group 5 Metals
Research in the organometallic chemistry of Group 5 metal complexes, particularly those containing tris(pyrazolyl)borato ligands, has implications for understanding the chemical behavior and applications of complex organometallic systems. These studies model interactions relevant to metalloproteins and explore the synthesis and reactivity of novel complexes with potential catalytic and pharmaceutical applications (Etienne, 1996).
Antioxidant Activity Analysis
The analysis of antioxidant activity is crucial in pharmaceutical and food science research. Methods like the ORAC, HORAC, TRAP, and TOSC tests evaluate the antioxidant capacity of compounds, which is relevant for understanding the potential health benefits and therapeutic applications of antioxidants, including those related to the compound of interest (Munteanu & Apetrei, 2021).
Applications in Heterocyclic Chemistry
The modification of xylan into biopolymer ethers and esters reveals the importance of chemical modification in producing materials with specific properties. This research demonstrates the broader applicability of functionalized heterocycles in developing novel materials for drug delivery and other applications (Petzold-Welcke et al., 2014).
Catalysis and Synthesis of Heterocycles
Hybrid catalysts play a significant role in the synthesis of heterocyclic compounds, showing the versatility and importance of catalysts in facilitating chemical reactions. This research area is relevant for the synthesis of complex molecules, including pyran and pyrimidine derivatives, which have broad applications in medicinal chemistry (Parmar et al., 2023).
Mechanism of Action
properties
IUPAC Name |
[6-(4-methylbenzoyl)oxy-4-oxopyran-3-yl]methyl 4-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O6/c1-14-3-7-16(8-4-14)21(24)27-13-18-12-26-20(11-19(18)23)28-22(25)17-9-5-15(2)6-10-17/h3-12H,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSCOBRGOBIRLQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OCC2=COC(=CC2=O)OC(=O)C3=CC=C(C=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901130556 |
Source
|
| Record name | Benzoic acid, 4-methyl-, 5-[[(4-methylbenzoyl)oxy]methyl]-4-oxo-4H-pyran-2-yl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901130556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
865659-02-5 |
Source
|
| Record name | Benzoic acid, 4-methyl-, 5-[[(4-methylbenzoyl)oxy]methyl]-4-oxo-4H-pyran-2-yl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=865659-02-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 4-methyl-, 5-[[(4-methylbenzoyl)oxy]methyl]-4-oxo-4H-pyran-2-yl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901130556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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